Cas no 100466-04-4 (1H-Benzo[hi]chrysene,2,3-dihydro- (9CI))

• Product Name: 1H-Benzo[hi]chrysene,2,3-dihydro- (9CI)
• CAS No: 100466-04-4
• MF: C₂₁H₁₆
• MW: 268.351745605469
• CID: 171709
• PubChem ID: 3063315
• Update Time: 2025-04-19

1H-Benzo[hi]chrysene,2,3-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[hi]chrysene,2,3-dihydro- (9CI)
• 1:12-Trimethylene-chrysene
• 100466-04-4
• 2,3-Dihydro-1H-benzo(hi)chrysene
• 5:10-Trimethylene-1:2-benzanthracene
• 1H-Benzo(hi)chrysene, 2,3-dihydro-
• DTXSID00143305

• Inchi： 1S/C21H16/c1-2-9-17-14(5-1)11-12-18-19-10-4-7-15-6-3-8-16(21(15)19)13-20(17)18/h1-3,5-6,8-9,11-13H,4,7,10H2
• InChI Key： LOIGUFIVQGDJRT-UHFFFAOYSA-N
• SMILES： C12=C3C=CC4C=CC=CC=4C3=CC3=CC=CC(CCC1)=C23

Computed Properties

• Exact Mass: 268.12528
• Monoisotopic Mass: 268.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 508.1°Cat760mmHg
• Flash Point: 254.2°C
• Refractive Index: 1.771
• PSA: 0
• LogP: 5.63490

1H-Benzo[hi]chrysene,2,3-dihydro- (9CI) Security Information

• Safety Term：CHRYSENE."> Questionable carcinogen with experimental tumorigenic data. When heated to decomposition it emits acrid smoke and fumes. See also CHRYSENE.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives